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Compound of Interest

Compound Name: 5,7-Dinitroquinazolin-8-ol

CAS No.: 62011-96-5

Cat. No.: B14549867

Get Quote

Welcome to the Advanced Chemical Stability Support Hub. Current Status: Online | Specialist:

Senior Application Scientist Dr. Aris Topic: Stability Testing, Degradation Kinetics, and Analytical

Troubleshooting for 5,7-Dinitroquinazolin-8-ol.

Executive Summary: The Molecule at a Glance
Compound: 5,7-Dinitroquinazolin-8-ol Core Scaffold: Quinazoline (1,3-diazanaphthalene)

Critical Warning: Do not confuse this with 5,7-Dinitroquinolin-8-ol (Nitroxoline). The presence of

the second nitrogen atom (N-3) in the quinazoline ring significantly lowers hydrolytic stability

compared to the quinoline analog.

This compound presents a "perfect storm" for stability challenges:

Hydrolytic Instability: The electron-withdrawing nitro groups at C-5 and C-7 deplete electron

density from the pyrimidine ring, making the C-2 and C-4 positions highly electrophilic and

prone to nucleophilic attack (water/hydroxide).

Redox Sensitivity: The 8-hydroxy group (phenol) is oxidation-prone, while the nitro groups

are reduction-prone.
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Acidity: The compound is significantly more acidic than unsubstituted quinazolines due to the

inductive effects of the nitro groups.

Ticket #001: HPLC Method Troubleshooting
User Report:"I'm seeing severe peak tailing and split peaks in my HPLC chromatogram.

Retention times are drifting. What is happening?"

Root Cause Analysis: The 8-hydroxyl group and the N-1/N-3 ring nitrogens create a zwitterionic

character.

Silanol Interaction: The basic ring nitrogens interact with residual silanols on the column

stationary phase, causing tailing.[1]

pH Sensitivity: The pKa of the 8-OH is likely lowered (< 6.0) by the nitro groups.[2][3][4] If

your mobile phase pH is near the pKa, the species splits between ionized (phenolate) and

unionized forms, causing split peaks.

Recommended Protocol (Self-Validating):
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Parameter Recommendation Scientific Rationale

Column

C18 with high carbon load,

end-capped (e.g., Zorbax

Eclipse Plus or equivalent).

End-capping covers free

silanols, preventing amine

interaction.

Mobile Phase A
10 mM Ammonium Formate

(pH 3.0 - 3.5).

Low pH suppresses ionization

of the phenolic OH and

protonates the ring nitrogens,

ensuring a single species.

Mobile Phase B Acetonitrile (ACN).

ACN provides sharper peaks

for nitro-aromatics than

Methanol.

Gradient 5% B to 95% B over 15 mins.

Necessary to elute

degradation products (often

more polar) and the parent

peak.

Detection UV at 254 nm and 330 nm.

330 nm is specific to the nitro-

aromatic chromophore; 254

nm detects the benzamide

degradation products.

Visualization: Analytical Workflow

Sample Preparation
(Dissolve in ACN:Buffer)

Check pH vs pKa
(Target pH < 3.5)

Prevent Ionization Split Injection
(10 µL)

Separation
(End-capped C18)

Mobile Phase A/B Dual Wavelength
(254nm / 330nm)

Elution Data Analysis
(Resolution > 2.0)

Click to download full resolution via product page

Caption: Optimized analytical workflow ensuring single-species elution by controlling pH

relative to the compound's pKa.

Ticket #002: Degradation Pathways (Hydrolysis)
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User Report:"My stock solution in water/methanol degraded by 40% within 24 hours at room

temperature. Is this normal?"

Scientist Response: Yes. Unlike quinolines, quinazolines are unstable in aqueous media,

particularly when substituted with electron-withdrawing groups (nitro). The pyrimidine ring is

electron-deficient. Water attacks C-4 (or C-2), leading to ring opening.

The Mechanism:

Nucleophilic Attack: Water attacks the C-4 position.

Ring Opening: The C4-N3 bond cleaves.

Product Formation: The quinazoline degrades into 2-amino-3,5-dinitrobenzoic acid (or its

amide derivative).

Stress Testing Protocol (Based on ICH Q1A):

Stress Type Condition Expected Outcome

Acid Hydrolysis 0.1 N HCl, Reflux, 4 hrs

High Degradation. Ring

opening to anthranilic acid

derivatives.

Base Hydrolysis 0.1 N NaOH, Ambient, 2 hrs

Rapid Degradation. Instant

ring cleavage; solution may

turn deep red/orange

(nitrophenolate formation).

Oxidation 3% H₂O₂, Ambient, 24 hrs

Moderate Degradation.

Oxidation of the 8-OH to

quinone species; N-oxide

formation at N-1.

Visualization: Hydrolytic Degradation Pathway
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(OH attack at C-4)

+ H2O / OH-

Ring Opening
(N-Formyl Derivative)

Ring Cleavage

2-Amino-3,5-dinitrobenzoic acid
(Anthranilic Acid Deriv.)

Deformylation

Click to download full resolution via product page

Caption: The dominant failure mode: Nucleophilic attack at C-4 leads to pyrimidine ring

cleavage and formation of anthranilic acid derivatives.

Ticket #003: Photostability & Solid State Storage
User Report:"The yellow powder turned greenish-brown after being left on the benchtop for a

week."

Root Cause Analysis: Nitro-aromatics are notorious for photochemical instability.

Mechanism: UV/Visible light excites the nitro group, leading to an intramolecular redox

reaction (nitro-to-nitroso rearrangement) or radical dimerization. The color change (yellow to

brown/green) is a hallmark of nitro-reduction and radical coupling.

Storage & Handling Guide:

Solid State:
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Store at -20°C.

Container: Amber glass vial, flushed with Argon (Ar) or Nitrogen (N₂).

Why Argon? It is heavier than air and provides a better blanket for oxidation-sensitive

phenols than Nitrogen.

In Solution:

NEVER store in DMSO for long periods (>24h) at room temperature. DMSO can act as an

oxidant or participate in nucleophilic attack over time.

Preferred Solvent for Stocks: Anhydrous Acetonitrile (stored at -80°C).

FAQ: Quick Reference

Q: Can I use a standard C18 column?

A: Yes, but only if it is "base-deactivated" or end-capped. Old silica columns will

irreversibly bind the compound.

Q: Is the degradation reversible?

A: No. Once the pyrimidine ring opens (hydrolysis) or the nitro group reduces (photolysis),

the parent molecule is lost.

Q: Why does the retention time shift when I change sample concentration?

A: This indicates "mass overload" or strong ionic interactions. Increase the buffer ionic

strength (e.g., move from 10mM to 25mM Ammonium Formate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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